N-(3,5-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide

• IUPAC Name: N-(3,5-dimethylphenyl)-N-[(2-fluorophenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C21H20FNO2S/c1-16-12-17(2)14-19(13-16)23(15-18-8-6-7-11-21(18)22)26(24,25)20-9-4-3-5-10-20/h3-14H,15H2,1-2H3
• InChI Key: HJZWNDGKCPNRGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(CC2=CC=CC=C2F)S(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C21H20FNO2S
• Molecular Weight: 369.5 g/mol

Description

N-(3,5-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide, also known as DBIBS, is a chemical compound that is widely used in scientific research. It belongs to the class of sulfonamides, which are organic compounds that contain a sulfonamide functional group (-SO2NH2). DBIBS has several applications in the field of medicinal chemistry and drug discovery due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide involves the binding of the compound to the active site of the target enzyme, thereby inhibiting its activity. The sulfonamide functional group of N-(3,5-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide is believed to play a crucial role in its inhibitory activity by mimicking the structure of the substrate molecule and binding to the enzyme's active site.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide has been shown to have several biochemical and physiological effects due to its inhibitory activity on various enzymes. For example, it has been shown to inhibit the growth and invasion of cancer cells by targeting matrix metalloproteinases, which are involved in tumor progression and metastasis. N-(3,5-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide has also been shown to inhibit bone resorption by targeting carbonic anhydrases, which are involved in the regulation of bone remodeling.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide has several advantages as a tool for scientific research, including its high potency and selectivity towards target enzymes, as well as its ease of synthesis and availability. However, it also has some limitations, such as its potential toxicity and off-target effects, which need to be carefully evaluated before using it in experiments.

Future Directions

There are several future directions for the use of N-(3,5-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide in scientific research. One potential application is in the development of new drugs for the treatment of cancer and other diseases that involve the dysregulation of matrix metalloproteinases. Another direction is in the study of the role of carbonic anhydrases in various physiological processes, such as bone remodeling and acid-base balance. Additionally, the development of new synthetic methods for N-(3,5-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide and related compounds could lead to the discovery of new inhibitors with improved potency and selectivity.

Scientific Research Applications

N-(3,5-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide has been extensively used in scientific research as a tool for studying the function and mechanism of action of various proteins and enzymes. It has been shown to inhibit the activity of several enzymes, including carbonic anhydrases and matrix metalloproteinases, which are involved in various physiological processes such as bone resorption, tumor growth, and angiogenesis.